Cas no 2172246-62-5 (4-methyl-1-(2-methylbut-3-yn-2-yl)-1,2,3,6-tetrahydropyridine)

• Product Name: 4-methyl-1-(2-methylbut-3-yn-2-yl)-1,2,3,6-tetrahydropyridine
• CAS No: 2172246-62-5
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• CID: 6310148
• PubChem ID: 165573825
• Update Time: 2025-07-14

4-methyl-1-(2-methylbut-3-yn-2-yl)-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-(2-methylbut-3-yn-2-yl)-1,2,3,6-tetrahydropyridine
• EN300-1615030
• 2172246-62-5

• Inchi： 1S/C11H17N/c1-5-11(3,4)12-8-6-10(2)7-9-12/h1,6H,7-9H2,2-4H3
• InChI Key： FKBPEJBCNZKEOE-UHFFFAOYSA-N
• SMILES： N1(CC=C(C)CC1)C(C#C)(C)C

Computed Properties

• Exact Mass: 163.136099547g/mol
• Monoisotopic Mass: 163.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 3.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines

Additional information on 4-methyl-1-(2-methylbut-3-yn-2-yl)-1,2,3,6-tetrahydropyridine

Comprehensive Overview of 4-methyl-1-(2-methylbut-3-yn-2-yl)-1,2,3,6-tetrahydropyridine (CAS No. 2172246-62-5)

The compound 4-methyl-1-(2-methylbut-3-yn-2-yl)-1,2,3,6-tetrahydropyridine (CAS No. 2172246-62-5) is a structurally unique molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. Its complex name reflects its intricate molecular architecture, which combines a tetrahydropyridine core with a 2-methylbut-3-yn-2-yl substituent. This combination of functional groups makes it a valuable intermediate in synthetic chemistry and a potential candidate for further pharmacological exploration.

One of the key features of 4-methyl-1-(2-methylbut-3-yn-2-yl)-1,2,3,6-tetrahydropyridine is its versatility in chemical reactions. The presence of the alkyne group in the 2-methylbut-3-yn-2-yl moiety allows for click chemistry applications, a topic that has become increasingly popular in recent years due to its efficiency and selectivity. Researchers are particularly interested in how this compound can be used to create more complex molecules through Huisgen cycloaddition or other alkyne-based transformations.

In the context of drug discovery, the tetrahydropyridine scaffold is a well-known pharmacophore found in many bioactive molecules. The addition of the 4-methyl and 2-methylbut-3-yn-2-yl groups introduces steric and electronic effects that could modulate the compound's binding affinity to biological targets. This has led to speculation about its potential applications in central nervous system (CNS) disorders, given the prevalence of tetrahydropyridine derivatives in neurology-focused pharmaceuticals.

The synthesis of 4-methyl-1-(2-methylbut-3-yn-2-yl)-1,2,3,6-tetrahydropyridine often involves multi-step organic reactions, including Grignard reactions or Sonogashira coupling, to introduce the alkyne functionality. These methods are frequently searched by chemists looking for efficient ways to incorporate alkynes into heterocyclic systems. The compound's CAS No. 2172246-62-5 serves as a critical identifier for researchers sourcing it from chemical databases or suppliers.

From an industrial perspective, the scalability of producing 4-methyl-1-(2-methylbut-3-yn-2-yl)-1,2,3,6-tetrahydropyridine is a topic of interest. Companies are exploring continuous flow chemistry as a way to optimize its synthesis, reducing waste and improving yield. This aligns with the broader trend of green chemistry, which emphasizes sustainable and environmentally friendly manufacturing processes.

Analytical characterization of this compound typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods are essential for confirming its purity and structure, which is crucial for both research and commercial applications. The compound's stability under various conditions is also a subject of ongoing study, particularly for those interested in its long-term storage and handling.

In summary, 4-methyl-1-(2-methylbut-3-yn-2-yl)-1,2,3,6-tetrahydropyridine (CAS No. 2172246-62-5) represents a fascinating area of study at the intersection of organic synthesis and medicinal chemistry. Its unique structure and reactivity profile make it a valuable tool for researchers exploring new chemical spaces and potential therapeutic applications.